N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine

• CAS RN: 920961-56-4
• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• IUPAC Name: N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine
• InChI: InChI=1S/C13H18N4/c1-17(10-5-3-2-4-6-10)11-7-8-14-13-12(11)15-9-16-13/h7-10H,2-6H2,1H3,(H,14,15,16)
• InChI Key: KZYYUXNMKOZDHR-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)C2=C3C(=NC=C2)N=CN3

Description

“N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine” is a derivative of imidazo[4,5-b]pyridine. Imidazo[4,5-b]pyridines are known to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Synthesis routes and methods

Procedure details

To a 1:1 mixture (100 mg) of 7-chloro-1H-imidazo[4,5-b]pyridine and 5-chloro-1H-imidazo[4,5-b]pyridine was added N-methylcyclohexanamine (500 ul), and irradiated microwave at 200° C. for 2 hours. The reaction mixture was diluted with chloroform, washed with brine, dried over MgSO4 and evaporated. The residue was purified by flash column chromatography over NH-silica gel with a chloroform/EtOAc (100:1-100:5) as eluant to give N-cyclohexyl-N-methyl-1H-imidazo[4,5-b]pyridin-7-amine (54.8 mg) as a white solid.